Cas no 1249539-02-3 (1-(3-fluoro-4-methylphenyl)heptan-1-one)

• Product Name: 1-(3-fluoro-4-methylphenyl)heptan-1-one
• CAS No: 1249539-02-3
• MF: C₁₄H₁₉FO
• MW: 222.298467874527
• MDL: MFCD16830072
• CID: 5167794
• Update Time: 2026-03-04

1-(3-fluoro-4-methylphenyl)heptan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-methylphenyl)heptan-1-one
• starbld0047761
• 1-(3-Fluoro-4-methyl-phenyl)-heptan-1-one
• 1-Heptanone, 1-(3-fluoro-4-methylphenyl)-

• MDL： MFCD16830072
• Inchi： 1S/C14H19FO/c1-3-4-5-6-7-14(16)12-9-8-11(2)13(15)10-12/h8-10H,3-7H2,1-2H3
• InChI Key： SFBOBQBXNCRHHC-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(CCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 215
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-fluoro-4-methylphenyl)heptan-1-one

Introduction to 1-(3-Fluoro-4-methylphenyl)heptan-1-one (CAS No. 1249539-02-3)

1-(3-Fluoro-4-methylphenyl)heptan-1-one, also known by its CAS number 1249539-02-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by a heptanone backbone substituted with a 3-fluoro-4-methylphenyl group, which imparts distinct physical and chemical properties.

The molecular formula of 1-(3-fluoro-4-methylphenyl)heptan-1-one is C₁₄H₁₇FO, and its molecular weight is approximately 228.28 g/mol. The presence of the fluorine atom and the methyl group on the phenyl ring significantly influences the compound's reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 1-(3-fluoro-4-methylphenyl)heptan-1-one has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its role in modulating specific biological pathways, particularly those involved in inflammation and pain management. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its pharmaceutical applications, 1-(3-fluoro-4-methylphenyl)heptan-1-one has also found use in materials science. Its unique combination of aromatic and aliphatic functionalities makes it an attractive candidate for the development of advanced polymers and coatings. Research conducted at the University of California, Berkeley, has shown that this compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. This has significant implications for industries such as automotive, aerospace, and electronics, where high-performance materials are crucial.

In the context of chemical synthesis, 1-(3-fluoro-4-methylphenyl)heptan-1-one serves as a versatile building block for the construction of complex organic molecules. Its reactivity can be harnessed through various synthetic transformations, including nucleophilic substitution, electrophilic addition, and cross-coupling reactions. A notable example is its use in the synthesis of bioactive natural products, where it acts as a key intermediate in the formation of complex scaffolds with therapeutic potential.

The synthesis of 1-(3-fluoro-4-methylphenyl)heptan-1-one typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by fluorination or direct alkylation of a fluorinated aromatic compound with a heptanoyl chloride derivative. Advances in catalytic methods have further streamlined these processes, making large-scale production more feasible.

The physical properties of 1-(3-fluoro-4-methylphenyl)heptan-1-one, such as its melting point (75°C), boiling point (250°C), and solubility in organic solvents like ethanol and acetone, make it suitable for various applications. These properties are influenced by the presence of the fluorine atom and the methyl group on the phenyl ring, which can affect intermolecular interactions and overall molecular stability.

In terms of safety and handling, while 1-(3-fluoro-4-methylphenyl)heptan-1-one is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials to ensure its stability and prevent degradation.

The future prospects for 1-(3-fluoro-4-methylphenyl)heptan-1-one are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. For example, recent studies have explored its potential as a precursor for novel catalysts in green chemistry processes, where it can facilitate more sustainable and environmentally friendly synthetic methods.

In conclusion, 1-(3-fluoro-4-methylphenyl)heptan-1-one (CAS No. 1249539-02-3) is a multifaceted compound with diverse applications across pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides a foundation for further exploration and development, making it an important molecule in modern scientific research.